![molecular formula H12MnN2O12 B107454 Manganese dinitrate hexahydrate CAS No. 17141-63-8](/img/structure/B107454.png)
Manganese dinitrate hexahydrate
Overview
Description
Synthesis Analysis
The synthesis of manganese complexes is well-documented in the provided papers. For instance, dinuclear manganese(IV) complexes with a [Mn(IV)2(mu-O)2(mu-O2CMe)]3+ core were synthesized using a sequential addition of manganese chloride and other reagents under specific conditions . Similarly, a series of dinuclear and tetranuclear manganese(III) complexes were prepared using 1,5-bis(salicylideneamino)3-pentanol and various anions, showcasing the versatility of manganese in forming complexes . These syntheses highlight the reactivity of manganese and its ability to form stable complexes with different ligands and in various oxidation states.
Molecular Structure Analysis
The molecular structures of manganese complexes are diverse, as evidenced by the crystallographic data provided. For example, the dinuclear manganese(IV) complexes exhibit a monoclinic space group with specific cell parameters, indicating a well-defined geometry . The manganese(III) complexes also show a variety of structures, with some incorporating different anions into their coordination sphere . These structural analyses demonstrate the flexibility of manganese in adopting different geometries within its complexes.
Chemical Reactions Analysis
The papers describe various manganese complexes undergoing chemical reactions. For instance, the cyclic voltammetry of certain manganese complexes reveals redox processes, indicating their ability to participate in electron transfer reactions . The formation of tetranuclear manganese(III) complexes from dinuclear ones suggests that manganese complexes can undergo reactions leading to changes in nuclearity . These findings illustrate the dynamic chemical behavior of manganese complexes in various conditions.
Physical and Chemical Properties Analysis
The physical and chemical properties of manganese complexes are diverse and depend on their specific structures and ligands. Magnetic susceptibility measurements of different manganese complexes reveal weak to strong antiferromagnetic interactions, indicating the influence of molecular structure on magnetic properties . The stability of these complexes in various solvents and their reactivity towards different reagents are also discussed, reflecting the complex interplay between the manganese center, its oxidation state, and the surrounding ligands .
Scientific Research Applications
1. Use in MRI Contrast Enhancement and Neurological Research
Manganese dinitrate hexahydrate, specifically in the form of manganese chloride (MnCl2), is utilized in Manganese-enhanced MRI (MEMRI) to improve T1-weighted tissue contrast in animal research. This technique is particularly beneficial in visualizing neuronal activity due to the accumulation of manganese in activated neurons. However, it's crucial to balance image contrast enhancement with the potential toxic side effects of manganese at higher concentrations. Recent studies have explored fractionated Mn2+ application schemes to optimize this balance, aiming to maximize MEMRI signal contrast while minimizing toxicity and distress in animal subjects (Grünecker et al., 2010).
2. Role in Neurodegeneration and Manganism
Manganese, as an essential trace element, plays a vital role in bodily functions but can lead to neurotoxicity when the brain is exposed to excessive amounts. Research has indicated that manganese-induced neurotoxicity not only impacts neuronal injury, particularly to dopaminergic neurons, but also affects glial cells. The activation of microglial cells and their associated activation products, such as inducible nitric oxide synthase (iNOS) and tumor necrosis factor alpha (TNF-alpha), has been identified as a significant factor in the neurodegenerative process induced by manganese, leading to conditions like manganism. This neurodegenerative process is thought to be mediated by the neurotoxic effects of manganese on dopaminergic neurons through microglial activation (Zhao et al., 2009).
3. Impact on Environmental and Human Health
Manganese oxides, due to their unique chemical and physical properties, have been extensively studied for their role in removing metal ions and contaminants from water and wastewater. These compounds have proven effective as adsorbents, making them of significant interest for environmental cleanup and protection. Research on the synthesis, characterization, and application of manganese oxides and their composites is ongoing, with studies focusing on their adsorption characteristics, experimental conditions, and mechanisms involved in pollutant removal processes (Islam et al., 2018).
Safety and Hazards
Manganese dinitrate hexahydrate is considered hazardous. It may intensify fire as it is an oxidizing solid. It is harmful if swallowed and can cause severe skin burns and eye damage. It may also cause damage to organs through prolonged or repeated exposure . It is advised to avoid ingestion and inhalation, avoid dust formation, and not to get it in eyes, on skin, or on clothing .
Mechanism of Action
Target of Action
Manganous nitrate hexahydrate primarily targets the oxidation-reduction processes in various chemical reactions . It is often used as a precursor to the oxides of manganese .
Mode of Action
The compound interacts with its targets through redox reactions . In these reactions, Manganous nitrate hexahydrate acts as an oxidizing agent . For example, it can donate electrons to manganese dioxide (MnO2), reducing it from its oxidation state (IV) to its lower state (II), while nitrogen dioxide (NO2) is oxidized to form nitrate (NO− 3) (V) .
Biochemical Pathways
It is known that the compound plays a role in the synthesis of other manganese compounds . It is also used in the preparation of manganese-doped cadmium selenide (CdSe) quantum dots .
Pharmacokinetics
It is known to be highly soluble in water , which suggests it could have good bioavailability.
Result of Action
The primary result of Manganous nitrate hexahydrate’s action is the production of other manganese compounds . For example, it is used as a precursor to manganese (II) carbonate (MnCO3), which is used in fertilizers and as a colorant .
Action Environment
The action of Manganous nitrate hexahydrate can be influenced by environmental factors. For instance, it is a low melting salt that can be used as a phase change material in thermal energy systems (TES) . Its solubility and reactivity can also be affected by pH .
properties
IUPAC Name |
manganese(2+);dinitrate;hexahydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mn.2NO3.6H2O/c;2*2-1(3)4;;;;;;/h;;;6*1H2/q+2;2*-1;;;;;; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMKHJSXMVZVZNU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.O.O.O.[Mn+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H12MnN2O12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30169093 | |
Record name | Manganese dinitrate hexahydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30169093 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17141-63-8 | |
Record name | Manganese dinitrate hexahydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017141638 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Manganese dinitrate hexahydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30169093 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Manganese(II) nitrate hexahydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | MANGANESE DINITRATE HEXAHYDRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W5UG18WBJA | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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